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Cat. No.: B1505061
Get Quote
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Introduction

Morpholine lactate, an organic salt formed from the weak base morpholine and the alpha-
hydroxy acid lactic acid, finds applications in various chemical and pharmaceutical contexts. Its
utility often relies on a thorough understanding of its structural and chemical properties. This
technical guide provides an in-depth overview of the spectroscopic techniques used to
characterize morpholine lactate, with a primary focus on Nuclear Magnetic Resonance (NMR)
and Infrared (IR) spectroscopy. This document is intended for researchers, scientists, and
professionals in drug development who require a detailed understanding of the analytical
methodologies and expected spectral characteristics of this compound.

Predicted Spectroscopic Data

The following tables summarize the predicted 'H NMR, 13C NMR, and IR spectroscopic data for
morpholine lactate. These predictions are based on the known spectral properties of the
morpholinium cation and the lactate anion, taking into account the effects of salt formation.

Table 1: Predicted *H NMR Data for Morpholine Lactate
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Predicted
Assignment Chemical Shift Multiplicity Integration Notes
(5, ppm)
Protons adjacent
to the oxygen
atom in the
H-2' He6 morpholine ring.
o ~3.9-4.1 Triplet 4H Expected to be
(Morpholinium) ,
downfield due to
the
electronegativity
of oxygen.
Protons adjacent
to the nitrogen
H-3', Ho5' atom.
o ~3.2-34 Triplet 4H Deshielded due
(Morpholinium) -
to the positive
charge on the
nitrogen.
Chemical shift is
concentration
NH2* and solvent
o Broad singlet 2H
(Morpholinium) dependent. May
exchange with
D20.
Methine proton,
H-2 (Lactate) ~4.1-4.3 Quartet 1H coupled to the
methyl protons.
Methyl protons,
H-3 (Lactate) ~1.3-15 Doublet 3H coupled to the
methine proton.
Solvent: D20. Reference: TMS (0 ppm).
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Table 2: Predicted **C NMR Data for Morpholine Lactate

Predicted Chemical Shift (9,

Assignment Notes
ppm)
o Carbons adjacent to the
C-2', C-6' (Morpholinium) ~64 - 66
oxygen atom.[1]
o Carbons adjacent to the
C-3', C-5' (Morpholinium) ~43 - 45 ]
nitrogen atom.[1]
C-1 (Lactate) ~178 - 182 Carboxylate carbon.
Methine carbon bearing the
C-2 (Lactate) ~68 - 70
hydroxyl group.
C-3 (Lactate) ~20-22 Methyl carbon.

Solvent: D20. Reference: TMS (0 ppm).

Table 3: Predicted IR Absorption Bands for Morpholine

Lactate
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Wavenumber (cm~?) Intensity Assignment

O-H stretch (Lactate hydroxyl),

3500 - 3200 Strong, Broad o
N-H stretch (Morpholinium)
3000 - 2850 Medium-Strong C-H stretch (Aliphatic)
C=0 stretch (Carboxylic acid
1730 - 1700 Strong ] o )
dimer - potential impurity)
C=0 stretch (Carboxylate -
1620 - 1550 Strong )
asymmetric)
) C=0 stretch (Carboxylate -
1420 - 1380 Medium )
symmetric)[2]
C-O stretch (Ether in
1120 - 1040 Strong morpholine and alcohol in
lactate)[2]
~1115 Strong C-N stretch (Morpholinium)

Experimental Protocols
Synthesis of Morpholine Lactate

This protocol describes a straightforward acid-base neutralization reaction to synthesize
morpholine lactate.

Materials:

Morpholine (C4aHsNO)

Lactic Acid (CsHeO3) (typically an 85-90% aqueous solution)

Diethyl ether

Anhydrous magnesium sulfate

Stir plate and magnetic stir bar

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.researchgate.net/figure/a-FTIR-spectra-of-sodium-lactate-for-concentrations-in-the-range-of-00-50-M-b-Peak_fig5_361442892
https://www.researchgate.net/figure/a-FTIR-spectra-of-sodium-lactate-for-concentrations-in-the-range-of-00-50-M-b-Peak_fig5_361442892
https://www.benchchem.com/product/b1505061/docs?utm_src=pdf-body#spectroscopic-analysis-of-morpholine-lactate-a-technical-guide
https://www.benchchem.com/product/b1505061/docs?utm_src=pdf-body#spectroscopic-analysis-of-morpholine-lactate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Round bottom flask
e Addition funnel

* Ice bath
Procedure:

 In a round bottom flask, dissolve a known molar equivalent of morpholine in a minimal
amount of a suitable solvent like ethanol or isopropanol.

e Cool the flask in an ice bath.

e Slowly add one molar equivalent of lactic acid dropwise from an addition funnel while stirring
continuously. The reaction is exothermic.

 After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.
» Remove the solvent under reduced pressure using a rotary evaporator.

e The resulting viscous oil is morpholine lactate. For further purification, it can be washed
with cold diethyl ether to remove any unreacted starting materials.

e Dry the product under vacuum to remove residual solvent.

Spectroscopic Analysis

Sample Preparation:

o Accurately weigh 5-10 mg of the morpholine lactate sample for tH NMR and 20-50 mg for
13C NMR.

 Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., D20,
DMSO-ds).

e Transfer the solution to a clean 5 mm NMR tube.

1H NMR Acquisition:
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e Spectrometer: 400 MHz or higher field instrument.
e Pulse Program: Standard 1D proton acquisition.

e Number of Scans: 16-32 scans.

o Relaxation Delay: 1-2 seconds.

» Referencing: Reference the spectrum to the residual solvent peak or an internal standard
(e.g., TMS).

13C NMR Acquisition:

e Spectrometer: 100 MHz or higher.

o Pulse Program: Proton-decoupled 13C acquisition.

e Number of Scans: 1024 or more, depending on the sample concentration.
o Relaxation Delay: 2-5 seconds.

o Referencing: Reference the spectrum to the solvent peak.

Sample Preparation (Attenuated Total Reflectance - ATR):

o Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and
allowing it to dry completely.

e Place a small amount of the morpholine lactate sample directly onto the center of the ATR
crystal.

o Apply pressure using the ATR press to ensure good contact between the sample and the
crystal.

FTIR Acquisition:
e Spectrometer: A standard FTIR spectrometer equipped with a universal ATR accessory.

e Spectral Range: 4000-400 cm~1,

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1505061/docs?utm_src=pdf-body#spectroscopic-analysis-of-morpholine-lactate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Resolution: 4 cm™1.
e Number of Scans: 16-32 scans.

¢ Background: Collect a background spectrum of the clean, empty ATR crystal before running
the sample.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]

e 2.researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1505061/docs?utm_src=pdf-body-img#spectroscopic-analysis-of-morpholine-lactate-a-technical-guide
https://www.benchchem.com/product/b1505061?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/The-FT-IR-spectrum-of-a-morpholine-and-b-morpholinium-glycolate_fig1_325857261
https://www.researchgate.net/figure/a-FTIR-spectra-of-sodium-lactate-for-concentrations-in-the-range-of-00-50-M-b-Peak_fig5_361442892
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Spectroscopic Analysis of Morpholine Lactate: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1505061/docs#spectroscopic-analysis-of-
morpholine-lactate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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